Cas no 2640979-81-1 (methyl 3-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate
• CAS No: 2640979-81-1
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 5340989
• PubChem ID: 155801289
• Update Time: 2025-10-29

methyl 3-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2640979-81-1
• methyl 3-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate
• F6518-4876
• AKOS040700335
• Methyl 3-[[[2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl]amino]sulfonyl]-2-thiophenecarboxylate

• Inchi： 1S/C18H19N3O4S2/c1-21-15(8-10-19-21)14-5-3-13(4-6-14)7-11-20-27(23,24)16-9-12-26-17(16)18(22)25-2/h3-6,8-10,12,20H,7,11H2,1-2H3
• InChI Key： KQKCWIIRYXAYKP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NCCC1=CC=C(C2N(C)N=CC=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 405.08169844g/mol
• Monoisotopic Mass: 405.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.4±65.0 °C(Predicted)
• pka: 10.56±0.50(Predicted)

Additional information on methyl 3-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate

Introduction to Methyl 3-{[2-(4-(1-Methyl-1H-Pyrazol-5-Yl)Phenyl)Ethyl]Sulfamoyl}Thiophene-2-Carboxylate (CAS No: 264097981)

The compound methyl 3-{[2-(4-(1-methyl-1H-pyrazol-5-yl)phenyl)ethyl]sulfamoyl}thiophene-2-carboxylate, with CAS number 264097981, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring, a sulfonamide group, and a methyl ester moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. Thiophenes are known for their aromatic stability and ability to participate in diverse chemical reactions. In this compound, the thiophene ring is substituted at the 3-position with a sulfonamide group, which adds to its chemical reactivity and biological activity. The sulfonamide group, derived from sulfamic acid, is a common motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets.

The substituents on the thiophene ring further enhance the compound's properties. The methyl ester group at the 2-position contributes to the molecule's solubility and stability, making it suitable for various synthetic applications. Additionally, the presence of a pyrazole ring within the structure introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this molecule, leveraging modern organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions. These methods have enabled researchers to explore the compound's potential in drug design, particularly in targeting specific biological pathways.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening efforts. Furthermore, its unique electronic properties suggest potential uses in optoelectronic materials and sensors.

One of the most exciting developments involving this compound is its role in drug discovery programs targeting neurodegenerative diseases. Researchers have found that derivatives of this compound exhibit neuroprotective effects in vitro, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural complexity of methyl 3-{[2-(4-(1-methyl-1H-pyrazol-5-yl)phenyl)ethyl]sulfamoyl}thiophene-2-carboxylate also makes it an interesting candidate for studying supramolecular chemistry. Its ability to form self-assembled structures under certain conditions could lead to innovative materials with tailored properties.

In conclusion, methyl 3-{[2-(4-(1-methyl-1H-pyrazol-5-yl)phenyl)ethyl]sulfamoyl}thiophene-2-carboxylate (CAS No: 264097981) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advances in synthetic methods and application studies, positions it as a key player in future research and development efforts.